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Compound of Interest

Compound Name: Herbimycin C

Cat. No.: B10788539 Get Quote

Essential Safety and Handling Guide for Herbimycin
C
This guide provides crucial safety and logistical information for the proper handling and

disposal of Herbimycin C in a laboratory setting. Adherence to these procedures is vital for

ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling Herbimycin C, it is imperative to use appropriate personal protective

equipment to prevent exposure.[1][2] The recommended PPE includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2] For

larger quantities, a protective screen may be necessary.[3]

Hand Protection: Use compatible, chemical-resistant gloves.[2] It is advisable to discuss the

suitability of specific glove materials with the glove manufacturer.[1] Discard gloves that

show any signs of wear, such as tears or pinholes.[1]

Respiratory Protection: A NIOSH-approved air-purifying respirator with a suitable cartridge or

filter may be required if airborne concentrations are expected to be high or if overexposure is

possible.[1][2] In situations with potential for uncontrolled release or unknown exposure

levels, a positive-pressure, air-supplied respirator should be used.[1]
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Body Protection: Wear impervious clothing and safety shoes.[1] The type of body protection

should be chosen based on the amount and concentration of the substance being handled.

[1]

Quantitative Exposure Limits
No specific occupational exposure limits for Herbimycin C were identified in the provided

search results. Researchers should handle it with care, assuming it is a potent compound, and

operate under the principle of keeping exposure as low as reasonably achievable (ALARA).

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where Herbimycin C is handled or stored.[1][5]

Wash hands thoroughly after handling the compound.[1][5]

Contaminated work clothing should not be allowed out of the workplace.[1][3]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1][5]

Store at a recommended temperature range of +15°C to +25°C (+59°F to +77°F).[5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Disposal Plan
Herbimycin C, as an antibiotic, should be treated as hazardous chemical waste.[6]
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Solid Waste:

Place any material contaminated with Herbimycin C, such as personal protective

equipment or lab consumables, into a sealed inner packaging (e.g., a sealed plastic bag).

[7]

This sealed bag should then be placed in a designated container for hazardous chemical

waste.[7]

Liquid Waste:

Collect liquid waste containing Herbimycin C in a leak-proof, sealable container.[7]

Do not dispose of Herbimycin C solutions down the drain.[2][4]

Stock solutions of antibiotics are considered hazardous chemical waste and should be

collected in an approved container for chemical waste.[6]

General Guidance:

All waste disposal must be carried out in accordance with local, state, and federal

regulations.[3][8]

It is crucial to segregate waste streams to avoid mixing incompatible materials.[8]

Experimental Workflow
The following diagram outlines the standard operating procedure for safely handling

Herbimycin C from receipt to disposal.

Preparation Handling Cleanup & Disposal Final Steps

Receive & Log
Herbimycin C

Don Personal
Protective Equipment

(PPE)

Prepare Work Area
(Fume Hood) Weighing & Dilution Experimental Use Decontaminate

Work Surfaces
Segregate & Label

Waste
Dispose of Waste

(Chemical Waste Stream)
Doff & Dispose of

PPE
Wash Hands
Thoroughly

Document
Experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Herbimycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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